Cas no 108797-23-5 (1H-Indole-2-carboxylic acid, 1-(2-propenyl)-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 1-(2-propenyl)-, ethyl ester
• CAS No: 108797-23-5
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1190204
• PubChem ID: 10398929
• Update Time: 2025-04-20

1H-Indole-2-carboxylic acid, 1-(2-propenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-(2-propenyl)-, ethyl ester
• DA-47953
• 108797-23-5
• SCHEMBL3301323
• Ethyl 1-allyl-1H-indole-2-carboxylate
• BMPIYZCYCJBCDT-UHFFFAOYSA-N

• Inchi： 1S/C14H15NO2/c1-3-9-15-12-8-6-5-7-11(12)10-13(15)14(16)17-4-2/h3,5-8,10H,1,4,9H2,2H3
• InChI Key： BMPIYZCYCJBCDT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=CC=CC=2N1CC=C)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives